Methyl 3-[(chlorosulfonyl)methyl]-2-furoate

• IUPAC Name: methyl 3-(chlorosulfonylmethyl)furan-2-carboxylate
• InChI: InChI=1S/C7H7ClO5S/c1-12-7(9)6-5(2-3-13-6)4-14(8,10)11/h2-3H,4H2,1H3
• InChI Key: WZPCMSYQBCVOCG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CO1)CS(=O)(=O)Cl
• Molecular Formula: C7H7ClO5S
• DSSTOX Substance ID: DTXSID001167053
• Molecular Weight: 238.65 g/mol
• CAS No.: 1114823-97-0

Description

Methyl 3-[(chlorosulfonyl)methyl]-2-furoate, also known as M3CF, is an organic compound that has a wide range of applications in both organic and inorganic chemistry. It is a colorless liquid with a pungent odor and a melting point of 25°C. It is an important intermediate in the synthesis of a variety of compounds, such as pharmaceuticals, agrochemicals, and surfactants. Its unique reactivity and solubility properties make it an attractive reagent for a variety of chemical reactions.

Scientific Research Applications

• Biosynthesis Applications : Chloromethane has been identified as a novel methyl donor for the biosynthesis of methyl esters of benzoic and furoic acid, demonstrating its potential in primary metabolism and natural product synthesis (Harper, Hamilton, Kennedy, & McNally, 1989).

• Synthesis of Novel Heterocyclic Systems : Research has shown that Methyl 2-[(cyanophenoxy)methyl]-3-furoates, derived from methyl 2-(chloromethyl)-3-furoate, can undergo cyclization to form novel heterocyclic systems like benzofuro[3,2-b]furo[2,3-d]pyridin-4(5H)-ones. This highlights its role in the development of new organic compounds (Yahodkina-Yakovenko, Bol’but, & Vovk, 2018).

• Corrosion Inhibition : Some furan derivatives, including methyl 2-furoate, have shown significant inhibition performance on mild steel in acidic environments. This property is crucial for materials science, especially in corrosion prevention (Khaled, 2010).

• Biomass Conversion : Furan derivatives obtained from biomass can be transformed into useful building blocks for plastics and fine chemicals. Studies have developed processes for the efficient conversion of fructose to hydroxymethylfurfural (HMF), which is a crucial intermediate in biomass conversion (Román‐Leshkov, Chheda, & Dumesic, 2006).

• Catalytic Applications : Gold nanoparticles supported on mesoporous materials have been utilized for the oxidative esterification of furfural to methyl 2-furoate, an important product for flavor and fragrance industries. This showcases its potential in catalysis and green chemistry (Radhakrishnan, Thiripuranthagan, Devarajan, Kumaravel, Erusappan, & Kannan, 2017).

• Environmental Applications : Technologies for the capture and degradation of methyl bromide, which shares similar properties with methyl chlorosulfonyl compounds, are crucial in mitigating its environmental impact. This research area extends to the broader class of halomethanes and their environmental management (Yang, Li, Walse, & Mitch, 2015).

• Photocatalysis : The visible irradiation of furfural in the presence of certain iron catalysts has been shown to yield methyl 2-furoate quantitatively. This finding is significant for photocatalytic processes and sustainable chemistry applications (Moulines, Ruiz, & Astruc, 1988).